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Compound of Interest

Compound Name: 3-Bromothieno[3,2-b]thiophene

Cat. No.: B1286399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromothieno[3,2-b]thiophene,

a key heterocyclic building block in the fields of materials science and medicinal chemistry. This

document details its chemical and physical properties, safety information, synthesis protocols,

and applications, with a focus on its role in the development of organic electronics and its

potential in drug discovery.

Core Properties and Safety Information
3-Bromothieno[3,2-b]thiophene, with the CAS number 25121-83-9, is a brominated

heterocyclic compound featuring a fused thiophene ring system.[1][2] Its structure lends itself to

a variety of chemical modifications, making it a versatile precursor in organic synthesis.

Table 1: Physicochemical Properties of 3-Bromothieno[3,2-b]thiophene
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Property Value Reference(s)

CAS Number 25121-83-9 [1][2]

Molecular Formula C₆H₃BrS₂ [1][2]

Molecular Weight 219.11 g/mol [1][2]

Boiling Point 96°C at 2.7 mmHg [3]

Appearance Not specified

Solubility
Limited solubility in common

organic solvents
[1]

Table 2: Safety and Hazard Information

Hazard Statement Precautionary Statement Reference(s)

Not classified as a hazardous

substance or mixture

according to GHS.

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[3]

Note: Safety information can vary between suppliers. Always consult the specific Safety Data

Sheet (SDS) before handling.

Synthesis and Reactivity
The synthesis of 3-Bromothieno[3,2-b]thiophene can be achieved through the direct

bromination of thieno[3,2-b]thiophene.[3] However, a more detailed experimental protocol is

often provided for the synthesis of its derivatives, highlighting its utility as a starting material.

Interaction studies show its reactivity with various nucleophiles and electrophiles.[3]

This protocol details the synthesis of a key derivative of 3-Bromothieno[3,2-b]thiophene,

demonstrating a common synthetic application.[4]
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Objective: To synthesize 3-(2-octyldodecyl)thieno[3,2-b]thiophene via a cobalt (II)-catalyzed

reductive alkylation.

Materials:

3-Bromothieno[3,2-b]thiophene (10.0 g, 45.6 mmol)

9-(Iodomethyl)nonadecane (22.4 g, 54.8 mmol)

Tri(o-tolyl)phosphine (2.8 g, 9.1 mmol)

Cobalt (II) bromide (2.0 g, 9.1 mmol)

Manganese powder (10.0 g, 182.5 mmol)

N,N-dimethylacetamide (80 mL)

Pyridine (20 mL)

Trifluoroacetic acid (5 drops)

Ethyl acetate

Celite

Procedure:

Under a nitrogen atmosphere, a solution of tri(o-tolyl)phosphine, cobalt (II) bromide, and

manganese powder is prepared in N,N-dimethylacetamide and pyridine.

3-Bromothieno[3,2-b]thiophene and 9-(iodomethyl)nonadecane are added to the solution.

Five drops of trifluoroacetic acid are slowly added to the reaction mixture.

The mixture is heated to 70°C for 24 hours.

After cooling to room temperature, the precipitates are filtered through Celite and washed

with ethyl acetate.
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This reaction showcases the utility of 3-Bromothieno[3,2-b]thiophene as a substrate for

introducing long, branched alkyl side chains, which is crucial for improving the solubility and

processability of resulting polymers for organic electronic devices.[4]

Applications in Research and Development
3-Bromothieno[3,2-b]thiophene is a valuable building block in the field of organic electronics

due to its rigid, planar structure and electron-rich nature, which facilitate efficient charge

transport.[3][5]

Organic Field-Effect Transistors (OFETs): The thieno[3,2-b]thiophene core is integral to the

design of high-performance p-type organic semiconductors.[1][6] Polymers incorporating this

moiety have demonstrated high charge carrier mobilities.[4][6] The introduction of

substituents via the bromo-functionalization allows for the fine-tuning of electronic properties

and morphology.[4]

Organic Photovoltaics (OPVs): In OPV applications, derivatives of 3-Bromothieno[3,2-
b]thiophene are used to construct donor-π-acceptor type copolymers.[4] The thieno[3,2-

b]thiophene unit acts as an excellent electron-donating building block, contributing to well-

organized crystal domains and high charge carrier mobility in the resulting polymers.[4]

The following diagram illustrates the role of 3-Bromothieno[3,2-b]thiophene as a foundational

component in the synthesis of advanced materials for organic electronics.
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Synthetic Utility of 3-Bromothieno[3,2-b]thiophene
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Caption: Synthetic pathway from 3-Bromothieno[3,2-b]thiophene to organic electronic

devices.

While research into the specific biological activity of 3-Bromothieno[3,2-b]thiophene is

limited, its structural analogs have shown promise as potential antimicrobial and anticancer

agents.[3] The thiophene moiety is a well-established pharmacophore in medicinal chemistry.

[7][8] Thiophene derivatives have been investigated as inhibitors of various enzymes and as
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antiproliferative agents.[8][9] The bromine atom on the thieno[3,2-b]thiophene core provides a

reactive handle for the synthesis of a diverse library of compounds for biological screening.[3]

Emerging research also suggests the potential for its derivatives to be used as bioimaging

probes.[3]

Conclusion
3-Bromothieno[3,2-b]thiophene is a highly versatile and valuable compound for scientific

research and development. Its primary application lies in materials science, where it serves as

a crucial building block for the synthesis of novel organic semiconductors for OFETs and OPVs.

While its direct biological applications are still under investigation, the thieno[3,2-b]thiophene

scaffold holds potential for the development of new therapeutic agents. The detailed

methodologies for its derivatization and its well-defined properties make it an important tool for

chemists and material scientists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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